4-methoxy-N-[7-methyl-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide

• Molecular Formula: C20H17N3O2S
• Molecular Weight: 363.4 g/mol
• IUPAC Name: 4-methoxy-N-(7-methyl-2-thiophen-2-ylimidazo[1,2-a]pyridin-3-yl)benzamide
• InChI: InChI=1S/C20H17N3O2S/c1-13-9-10-23-17(12-13)21-18(16-4-3-11-26-16)19(23)22-20(24)14-5-7-15(25-2)8-6-14/h3-12H,1-2H3,(H,22,24)
• InChI Key: BWQYCYGPNWXEKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=C(N2C=C1)NC(=O)C3=CC=C(C=C3)OC)C4=CC=CS4

Description

is a chemical compound with the following structure:

4-methoxy-N-[7-methyl-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide: $$\text{C}_8\text{H}_{11}\text{NO}$$C8​H11​NO

.
• It contains a benzamide core with a methoxy group (OCH₃) at the 4-position and a thiophene-substituted imidazo[1,2-a]pyridine moiety at the 7-position.
• This compound may have interesting pharmacological properties due to its structural features.

Preparation Methods

• Unfortunately, specific synthetic routes for this compound are not readily available in the literature. it likely involves the condensation of appropriate precursors.
• Industrial production methods would require optimization and scale-up from laboratory-scale synthesis.

Chemical Reactions Analysis

• The compound may undergo various reactions, including oxidation, reduction, and substitution.
• Common reagents and conditions depend on the specific reaction type.
• Major products could include derivatives with modified functional groups or positional isomers.

Scientific Research Applications

Chemistry: Investigating its reactivity, stability, and potential as a building block for other compounds.

Biology: Studying its interactions with biological macromolecules (e.g., proteins, nucleic acids).

Medicine: Exploring its pharmacological effects, toxicity, and potential therapeutic applications.

Industry: Assessing its use in materials science, catalysis, or other industrial processes.

Mechanism of Action

• The compound’s mechanism of action likely involves binding to specific molecular targets.
• It may modulate cellular processes, signaling pathways, or enzymatic activity.

Comparison with Similar Compounds

• Unfortunately, I couldn’t find direct comparisons or similar compounds in the available literature.
• Further research would be needed to identify related molecules and highlight its uniqueness.

Remember that this information is based on existing knowledge up to a certain point, and additional research may provide more insights.